4-Hydroxy-3-iodobiphenyl
Overview
Description
4-Hydroxy-3-iodobiphenyl is an organic compound with the molecular formula C12H9IO . It is commonly used as an intermediate in organic synthesis .
Synthesis Analysis
The common method of synthesis for 4-Hydroxy-3-iodobiphenyl involves the reaction of 2-iodophenylacetone with phenol under alkaline conditions .Molecular Structure Analysis
The molecular structure of 4-Hydroxy-3-iodobiphenyl consists of two benzene rings linked together with an iodine atom and a hydroxyl group attached to the carbon atoms . The molecular weight is 296.10400 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Hydroxy-3-iodobiphenyl are not detailed in the search results, it is known to be used as an intermediate in various organic syntheses .Physical And Chemical Properties Analysis
4-Hydroxy-3-iodobiphenyl is a white crystalline solid with a relatively low melting point and boiling point . It is soluble in organic solvents such as ethanol, acetone, and dichloromethane, but insoluble in water . The density is 1.689g/cm3, and the melting point is 115-119ºC (lit.) .Scientific Research Applications
- Application : In marine environments, where biofouling (accumulation of organisms on submerged surfaces) can occur, this compound helps prevent the attachment and growth of marine organisms on ship hulls, underwater structures, and equipment .
- Application : Researchers use it as a reagent in synthetic chemistry, particularly for the synthesis of more complex molecules. Its iodine substituent provides a handle for further functionalization, making it valuable in organic synthesis .
- Application : Scientists studying proteins and their functions may use 4-Hydroxy-3-iodobiphenyl as a tool for labeling or modifying proteins. Its unique structure allows specific interactions with protein targets, aiding in proteomic studies .
- Application : It participates in the construction of more complex molecules, potentially leading to the development of novel drugs or therapeutic agents. Its iodine moiety can be leveraged for targeted modifications .
- Application : Researchers explore its potential as a building block for functional materials, such as liquid crystals, polymers, or semiconductors. The iodine substitution pattern influences material properties, making it an intriguing subject for investigation .
- Application : It can be used to probe biological processes or pathways. For example, researchers might attach it to a specific protein to study its localization, interactions, or enzymatic activity. The iodine atom provides a unique handle for tracking and manipulation .
Antifouling Agent
Laboratory Chemical
Proteomics Research
Pharmaceutical Intermediates
Materials Science
Chemical Biology
Safety and Hazards
properties
IUPAC Name |
2-iodo-4-phenylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9IO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-8,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXRDOSHIMLSXKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C=C2)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40399384 | |
Record name | 4-Hydroxy-3-iodobiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-iodobiphenyl | |
CAS RN |
71031-48-6 | |
Record name | 4-Hydroxy-3-iodobiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Hydroxy-3-iodobiphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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